Cas no 53531-68-3 ((3-methylphenyl)methanesulfonyl chloride)

(3-methylphenyl)methanesulfonyl chloride structure
53531-68-3 structure
Product Name:(3-methylphenyl)methanesulfonyl chloride
CAS No:53531-68-3
MF:C8H9ClO2S
MW:204.673860311508
MDL:MFCD04117457
CID:839443
PubChem ID:2760662
Update Time:2025-04-19

(3-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • M-TOLYLMETHANESULFONYL CHLORIDE
    • (3-Methylphenyl)methanesulfonyl chloride
    • Benzenemethanesulfonyl chloride, 3-methyl-
    • M-TOLYL-METHANESULFONYL CHLORIDE
    • 3-methylbenzenemethanesulfonyl chloride
    • 3-Methylbenzylsulphonyl chloride
    • AC1MC36T
    • AC1Q2IPD
    • chloro[(3-methylphenyl)methyl]sulfone
    • F3308-2771
    • PubChem5628
    • DB-052357
    • ALBB-027027
    • F20095
    • SCHEMBL1714793
    • (3-methylphenyl)methanesulfonyl chloride, AldrichCPR
    • m-tolylmethanesulfonylchloride
    • CS-0187531
    • MFCD04117457
    • Z271034376
    • m-tolyl methanesulfonyl chloride
    • DTXSID60375281
    • AKOS000128457
    • EN300-52235
    • FS-5172
    • ICTNKQWSHVQWGK-UHFFFAOYSA-N
    • 53531-68-3
    • (3-methylphenyl)methanesulfonyl chloride
    • MDL： MFCD04117457
    • Inchi： 1S/C8H9ClO2S/c1-7-3-2-4-8(5-7)6-12(9,10)11/h2-5H,6H2,1H3
    • InChI Key： ICTNKQWSHVQWGK-UHFFFAOYSA-N
    • SMILES： ClS(CC1C=CC=C(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 204.00127
  • Monoisotopic Mass: 204.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Melting Point: 48 °C
  • PSA: 34.14

(3-methylphenyl)methanesulfonyl chloride Security Information

  • HazardClass：IRRITANT

(3-methylphenyl)methanesulfonyl chloride Pricemore >>

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(3-methylphenyl)methanesulfonyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:53531-68-3)(3-methylphenyl)methanesulfonyl chloride
Order Number:A7786
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):213.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:53531-68-3)(3-methylphenyl)methanesulfonyl chloride
A7786
Purity:99%
Quantity:5g
Price ($):213.0
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